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Compound of Interest

Compound Name: Zirconium hydroxide

Cat. No.: B1199371

An In-depth Technical Guide to Zirconium Hydroxide: CAS Number and Material Safety Data

This technical guide provides comprehensive information on the CAS number and material
safety data for zirconium hydroxide, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identification

The Chemical Abstracts Service (CAS) number for Zirconium(lV) hydroxide is 14475-63-9.[1][2]

Physicochemical Properties

Zirconium hydroxide is a white, amorphous, and bulky powder.[3][4] It is described as a
water-insoluble, slightly alkaline amphoteric oxide.[4][5] Key quantitative properties are
summarized in the table below.
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Property

Value

Source

Molecular Formula

Zr(OH)a or HaOaZr

[2]

Molecular Weight 159.25 g/mol [2][6]
White, bulky, amorphous
Appearance [31[4]
powder
) Approximately 3.25 - 3.28
Density [31[7]
g/cm3
] ] Decomposes at approximately
Melting Point 31415171
270°C - 550°C
N Insoluble in water and alkalies;
Solubility [31141[5]1[7]

Soluble in dilute mineral acids

Hazard Identification and Safety Precautions

Zirconium hydroxide is classified as an irritant.[3] The following tables outline its hazard

classifications and the corresponding precautionary measures.

GHS Hazard Statements

Code Statement Source
H315 Causes skin irritation [61[81[9]
H319 Causes serious eye irritation [61[81I9]
H335 May cause respiratory irritation  [6][8][9]

GHS Precautionary Statements
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Code

Statement

Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[8]1°]

P264

Wash skin thoroughly after
handling.

[8]

P271

Use only outdoors or in a well-

ventilated area.

[8]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[8]1°]

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

[8]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

[9]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[8][°]

P312

Call a POISON
CENTER/doctor if you feel

unwell.

P332+P313

If skin irritation occurs: Get

medical advice/attention.

[8]

P337+P313

If eye irritation persists: Get

medical advice/attention.

[8]

P362

Take off contaminated clothing

and wash before reuse.
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Store in a well-ventilated

P403+P233 place. Keep container tightly [819]
closed.
P405 Store locked up. [819]

Dispose of contents/container
P501 to an approved waste disposal [8][9]
plant.

Experimental and Handling Protocols

While specific experimental protocols are proprietary to individual research, this section
outlines standard procedures for handling, storage, and emergency response based on
material safety data sheets.

Handling and Storage

» Handling: Handle in a well-ventilated place, wearing suitable protective clothing to avoid
contact with skin and eyes.[9] Measures should be in place to prevent the formation of dust
and aerosols.[9][10] Use non-sparking tools and prevent fire caused by electrostatic
discharge.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][9] Keep
away from incompatible materials such as strong oxidizing agents.[8]

Accidental Release Measures

In the event of a spill, personal protective equipment should be worn, and unprotected
personnel should be kept away.[8] Ensure adequate ventilation and remove all sources of
ignition.[8] The spilled material should be contained and collected by vacuuming, sweeping, or
absorbing with an inert material and placed into a suitable disposal container.[8] Do not let the
product enter drains, other waterways, or soil.[8]

First-Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[9][10]
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o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[8][9] Seek medical attention if irritation
occurs.[8]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes.[8] Remove
contact lenses if present and easy to do so.[9] Seek immediate medical attention.[8]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse the mouth with
water and consult a physician.[10]

Exposure Controls and Personal Protection

Exposure Limits
Parameter Value Source

Permissible Exposure Limit

(PEL) 5.0 mg/m3 (as Zr) [11]
Threshold Limit Value (TLV) 5.0 mg/m3 (as Zr) [11]
TLV-STEL 10.0 mg/m3 (as Zr) [11]
Immediately Dangerous to Life 25.0 ma/® (as Zr) 1]

or Health (IDLH)

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection. A face shield may be appropriate in some workplaces.[8]

» Skin Protection: Wear impervious gloves and protective clothing.[8][9][12]

o Respiratory Protection: If engineering controls do not maintain airborne concentrations below
recommended exposure limits, a NIOSH-approved respirator is advised.[10]

Toxicological and Ecological Information

» Toxicity: Detailed toxicological properties have not been thoroughly investigated. Skin
contact may cause inflammation, itching, scaling, reddening, or blistering.[8] Eye contact can
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result in redness, pain, or severe eye damage.[8] Inhalation may lead to irritation of the lungs
and respiratory system.[8]

» Ecological Information: No specific data is available on the ecological effects of zirconium
hydroxide. It is advised to prevent its entry into drains and waterways.[8]

Visualized Workflow

The following diagram illustrates a logical workflow for responding to a zirconium hydroxide
spill, as described in the accidental release measures.
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\
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Caption: Emergency protocol for a zirconium hydroxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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